3-[1-(5-Bromo-2-fluorophenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile

• Molecular Formula: C14H12BrFN2O2
• Molecular Weight: 339.16 g/mol
• IUPAC Name: 3-[1-(5-bromo-2-fluorophenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile
• InChI: InChI=1S/C14H12BrFN2O2/c15-9-3-4-11(16)12(8-9)18-7-1-2-10(14(18)20)13(19)5-6-17/h3-4,8,10H,1-2,5,7H2
• InChI Key: CNVJDIRSVVTMRN-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C(=O)N(C1)C2=C(C=CC(=C2)Br)F)C(=O)CC#N

Description

3-[1-(5-Bromo-2-fluorophenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile is a key chemical intermediate in the synthesis of novel small-molecule therapeutics, particularly those targeting bromodomain and extra-terminal (BET) proteins. This compound serves as a sophisticated scaffold for the development of potent and selective BET bromodomain inhibitors [1] . Research utilizing this intermediate is focused on disrupting the protein-protein interactions between BET proteins and acetylated lysine residues on histones, a mechanism crucial for the transcriptional regulation of genes involved in oncology and inflammatory diseases [2] . Its structural features, including the 5-bromo-2-fluorophenyl group and the oxopiperidine core, are engineered to confer high-affinity binding within the acetylated lysine recognition pocket of bromodomains. Consequently, this reagent provides significant value for medicinal chemists engaged in structure-activity relationship (SAR) studies and for biologists investigating the therapeutic potential of epigenetic disruption in cancer models and other transcription-driven pathologies [1] .

Preparation Methods

Preparation of 5-Bromo-2-fluorophenyl Intermediate

The halogenated phenyl moiety, 5-bromo-2-fluorophenyl, is typically prepared via selective halogenation and fluorination reactions on a phenyl ring. According to patent literature related to similar brominated intermediates, economical and high-yielding methods involve:

• Bromination of dichlorinated anilines or sulfonamides under mild conditions using brominating agents such as N-bromosuccinimide (NBS) at low temperatures (0–10°C) to avoid overbromination and side products.
• The use of hydrogen peroxide and hydrochloric acid in dimethylformamide (DMF) to functionalize aromatic sulfonamides, followed by bromination, can yield brominated aniline derivatives that serve as precursors for further transformations.

Construction of the Piperidinone Ring

The piperidinone ring, a six-membered lactam, is commonly synthesized through cyclization reactions involving amino ketones or via nucleophilic substitution on halo-ketones. For the 2-oxopiperidin-3-yl moiety:

• A key approach is the condensation of a suitable amino compound with a ketoester or α-haloketone to form the piperidinone ring.
• The piperidinone nitrogen may be functionalized with the 5-bromo-2-fluorophenyl substituent through nucleophilic aromatic substitution or amide bond formation, depending on the availability of reactive sites.

Attachment of the 3-Oxopropanenitrile Group

The 3-oxopropanenitrile side chain is introduced typically by alkylation or acylation reactions involving nitrile-containing reagents:

• Reaction of the piperidinone intermediate with bromoacetonitrile or similar electrophiles in the presence of a base such as potassium hydroxide in DMF at low temperatures (0–20°C) can yield the desired nitrile-substituted product.
• Subsequent purification by silica gel chromatography ensures isolation of the target compound with high purity.

• Representative Synthetic Procedure

Based on the synthesis of related compounds and intermediates, a plausible synthetic sequence is as follows:

Step	Reactants / Conditions	Description	Yield / Notes
1	Sulfanilamide + H2O2 + HCl in DMF, 20–25°C	Formation of 4-amino-3,5-dichlorobenzenesulfonamide intermediate	~85.6% yield
2	Intermediate + NBS at 0–10°C	Bromination to form 4-bromo-2,6-dichloroaniline derivative	~80% yield
3	4-bromo-2,6-dichloroaniline + NaNO2 + CuCl + HCl at 0–20°C	Diazotization and chlorination to form 5-bromo-1,2,3-trichlorobenzene intermediate	High yield, mild conditions
4	Piperidinone formation via cyclization with amino ketone precursors	Formation of 1-(5-bromo-2-fluorophenyl)-2-oxopiperidin-3-yl intermediate	Literature analogues suggest multi-step process
5	Piperidinone intermediate + BrCH2CN + KOH in DMF at 0–20°C	Alkylation to introduce 3-oxopropanenitrile side chain	~52% yield

• Data Tables Summarizing Key Reaction Conditions

Compound / Intermediate	Reagents	Solvent	Temperature	Time	Yield (%)	Purification
4-amino-3,5-dichlorobenzenesulfonamide	Sulfanilamide, H2O2, HCl	DMF	20–25°C	3–5 h	85.6	Filtration, washing
4-bromo-2,6-dichloroaniline	NBS	Suitable solvent (e.g., CH2Cl2)	0–10°C	1–3 h	~80	Filtration, drying
5-bromo-1,2,3-trichlorobenzene	NaNO2, CuCl, HCl	Aqueous	0–20°C	Variable	High	Crystallization
Piperidinone intermediate	Amino ketones, cyclization reagents	Organic solvents	Reflux or mild heating	Hours	Variable	Chromatography
Final compound	BrCH2CN, KOH	DMF	0–20°C	Overnight	52	Silica gel chromatography

• Extensive Research Discoveries and Notes

• The preparation of the halogenated aromatic intermediates under mild conditions avoids harsh reaction temperatures and reduces by-product formation, enhancing economic viability and scalability.
• The use of DMF as a solvent is common in nitrile alkylation reactions due to its polarity and ability to dissolve both organic and inorganic reagents.
• The presence of both bromine and fluorine on the phenyl ring requires careful control of reaction conditions to prevent undesired side reactions such as dehalogenation or nucleophilic aromatic substitution at unintended sites.
• The piperidinone ring system is a privileged scaffold in medicinal chemistry, and its substitution pattern critically influences biological activity, necessitating precise synthetic control.
• Purification methods such as crystallization and silica gel chromatography are essential to isolate the compound with purity suitable for further biological evaluation.

• Conclusion

The preparation of 3-[1-(5-Bromo-2-fluorophenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile involves a multi-step synthetic route combining halogenated aromatic intermediate synthesis, piperidinone ring formation, and nitrile side chain attachment. Established methods utilize mild reaction conditions, economical reagents, and standard purification techniques to achieve high yields and purity. While direct synthetic protocols for this exact compound are limited, analogous procedures from patent literature and related compounds provide a robust framework for its preparation.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: The ketone group can be oxidized to form carboxylic acids under strong oxidizing conditions.

Reduction: The nitrile group can be reduced to an amine using reducing agents like lithium aluminum hydride.

Substitution: The bromine atom can be substituted with other nucleophiles in the presence of a suitable catalyst.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium azide. Major products formed from these reactions include carboxylic acids, amines, and substituted derivatives.

Scientific Research Applications

3-[1-(5-Bromo-2-fluorophenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile has several scientific research applications:

Chemistry: It serves as an intermediate in the synthesis of more complex organic molecules.

Biology: It is used in the study of enzyme interactions and receptor binding due to its unique structure.

Industry: It is used in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 3-[1-(5-Bromo-2-fluorophenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile involves its interaction with specific molecular targets, such as enzymes or receptors. The bromine and fluorine atoms on the phenyl ring can enhance binding affinity to these targets, while the piperidine ring provides structural stability. The nitrile group can participate in hydrogen bonding and other interactions, contributing to the compound’s overall activity.

Comparison with Similar Compounds

Substituent Variations on the Aromatic Ring

The target compound belongs to a family of derivatives where halogenation and substitution patterns on the phenyl ring significantly influence physicochemical and biological properties. Key analogs include:

Compound Name	Substituents on Phenyl Ring	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Notes
3-[1-(5-Chloro-2-fluorophenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile	5-Cl, 2-F	C₁₄H₁₂ClFN₂O₂	294.71	Higher electronegativity of Cl may enhance metabolic stability compared to Br .
3-[1-(2,6-Difluorophenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile	2,6-diF	C₁₄H₁₂F₂N₂O₂	278.25	Increased polarity due to dual F substituents; discontinued due to synthesis challenges .
3-[1-(4-Iodophenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile	4-I	C₁₄H₁₂IN₂O₂	382.17	Iodo substitution increases molecular weight and instability (classified as explosive) .
3-[1-(4-Bromo-3-methylphenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile	4-Br, 3-CH₃	C₁₅H₁₅BrN₂O₂	335.20	Methyl group may enhance lipophilicity and membrane permeability .

Key Observations :

• Halogen Effects : Bromine (Br) offers a balance between steric bulk and electronic effects, whereas iodine (I) introduces instability . Chlorine (Cl) and fluorine (F) improve metabolic stability but reduce molecular weight.
• Substituent Position : 2-Fluorine in the target compound likely enhances binding affinity in hydrophobic pockets compared to 4-substituted analogs .

Piperidinone Core Modifications

The 2-oxopiperidin-3-yl group is conserved across analogs, but substituents on the nitrogen atom vary:

• Target Compound : 5-Bromo-2-fluorophenyl at N1.
• Discontinued Analog : 2,6-Difluorophenyl substitution (CymitQuimica) was discontinued, possibly due to poor solubility or synthetic complexity .

Industrial Relevance

• Pharmaceutical Intermediates : The target compound is a candidate for further functionalization into protease inhibitors or CNS agents due to its balanced halogen profile .

Biological Activity

3-[1-(5-Bromo-2-fluorophenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile is a synthetic organic compound that has garnered attention in medicinal chemistry due to its complex structure and potential biological activity. The molecular formula is C15H15BrF2N2O3, and its unique arrangement of functional groups suggests various pharmacological applications.

Structural Characteristics

The compound features:

• Piperidine ring : A six-membered ring containing nitrogen, which is often involved in biological activity.
• Nitrile group : Contributes to the compound's reactivity and potential interactions with biological targets.
• Halogenated phenyl substituents : The presence of bromine and fluorine enhances chemical reactivity, potentially influencing biological interactions.

Research indicates that 3-[1-(5-Bromo-2-fluorophenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile may interact with various molecular targets, including enzymes and receptors. Preliminary studies suggest that it could modulate biological pathways effectively, possibly inhibiting certain enzymatic activities or altering receptor functions. This modulation is crucial for its potential therapeutic applications.

Pharmacological Studies

Several studies have investigated the biological activity of this compound. Key findings include:

• Enzyme Inhibition : The compound has shown potential in inhibiting specific enzymes, which could be beneficial in treating diseases where these enzymes play a critical role.
• Receptor Modulation : It may act as a ligand for various receptors, influencing signaling pathways associated with disease mechanisms.

Case Studies

• Anticancer Activity : In vitro studies have demonstrated that compounds structurally similar to 3-[1-(5-Bromo-2-fluorophenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile exhibit significant anticancer properties. For instance, compounds with similar piperidine structures have been shown to inhibit cancer cell proliferation effectively.
• Antimicrobial Properties : Research has indicated that related compounds can inhibit the growth of bacteria such as Staphylococcus aureus and Escherichia coli, suggesting a potential role in antimicrobial therapy.

Comparative Analysis with Similar Compounds

The following table compares 3-[1-(5-Bromo-2-fluorophenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile with structurally similar compounds:

Compound Name	Structural Features	Unique Attributes
3-[1-(3-Methoxyphenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile	Methoxy group instead of halogens	Potentially different pharmacological profile
1-(5-Bromo-2-fluorophenyl)pyrrolidin-2-one	Pyrrolidine ring structure	Different ring system may influence activity
4-(5-Bromoindolin-2-one)	Indole-like structure	Known anticancer properties

This comparison highlights how slight modifications in structure can lead to significant differences in biological activity.

Synthesis and Production

The synthesis of 3-[1-(5-Bromo-2-fluorophenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile typically involves multi-step organic synthesis. Key steps include:

• Preparation of the piperidinyl core.
• Introduction of the bromo-fluorophenyl group through substitution reactions.
• Addition of the nitrile group via cyanation reactions.

Careful control over reaction conditions—such as temperature, solvent choice, and reagents—is essential for optimizing yield and purity.